3,7-Dimethyl-9-(3,4,5-trimethoxy-phenyl)-nona-2,4,6,8-tetraenal

Specification

• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-3,7-dimethyl-9-(3,4,5-trimethoxyphenyl)nona-2,4,6,8-tetraenal
• Standard InChI: InChI=1S/C20H24O4/c1-15(7-6-8-16(2)11-12-21)9-10-17-13-18(22-3)20(24-5)19(14-17)23-4/h6-14H,1-5H3/b8-6+,10-9+,15-7+,16-11+
• Standard InChI Key: RJZYQSMWCGDUHV-DAWLFQHYSA-N
• Isomeric SMILES: C/C(=C\C=O)/C=C/C=C(\C)/C=C/C1=CC(=C(C(=C1)OC)OC)OC
• Canonical SMILES: CC(=CC=O)C=CC=C(C)C=CC1=CC(=C(C(=C1)OC)OC)OC

Introduction

3,7-Dimethyl-9-(3,4,5-trimethoxy-phenyl)-nona-2,4,6,8-tetraenal is a complex organic compound belonging to the class of polyunsaturated aldehydes. It features a long carbon chain with multiple double bonds and a substituted aromatic ring, specifically a 3,4,5-trimethoxyphenyl group. This unique structure contributes to its potential biological activities and scientific interest.

Synthesis and Purification

The synthesis of 3,7-Dimethyl-9-(3,4,5-trimethoxy-phenyl)-nona-2,4,6,8-tetraenal typically involves multiple steps, requiring careful control of reaction conditions such as temperature and solvent choice to achieve high yields and purity. Analytical techniques like gas chromatography-mass spectrometry (GC-MS) are commonly used to confirm the structure and purity of the synthesized compound.

Reactivity and Potential Applications

The reactivity of this compound can be attributed to its multiple double bonds and the aldehyde group, which can participate in various chemical reactions under specific conditions, such as acidic or basic media. These reactions may require catalysts to enhance reaction rates or selectivity.

Given its structural properties, 3,7-Dimethyl-9-(3,4,5-trimethoxy-phenyl)-nona-2,4,6,8-tetraenal has potential applications in fields such as pharmaceuticals, where compounds with similar structures have shown significant antioxidant properties and therapeutic effects against various diseases.

Biological Activities and Research Findings

While specific biological activities of 3,7-Dimethyl-9-(3,4,5-trimethoxy-phenyl)-nona-2,4,6,8-tetraenal are not detailed in the available literature, compounds with similar polyunsaturated structures often exhibit antioxidant properties and potential therapeutic effects. This suggests that further research could uncover valuable biological applications for this compound.